Cas no 90979-49-0 (diethyl pyrrolidine-2,5-dicarboxylate;hydrochloride)

• Product Name: diethyl pyrrolidine-2,5-dicarboxylate;hydrochloride
• CAS No: 90979-49-0
• MF: C₁₀H₁₈ClNO₄
• MW: 251.7072224617
• MDL: MFCD06804524
• CID: 94780
• PubChem ID: 46835600
• Update Time: 2025-05-20

diethyl pyrrolidine-2,5-dicarboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Diethyl pyrrolidine-2,5-dicarboxylate hydrochloride
• C10H18ClNO4
• 2,5-Pyrrolidinedicarboxylic acid diethyl ester hydrochloride
• 5176AC
• AB30314
• TRA0095276
• Diethyl pyrrolidine-2,5-dicarboxylate HCl
• diethyl pyrrolidine-2,5-dicarboxylate,hydrochloride
• Diethyl pyrrolidine-2,5-dicarboxylate--hydrogen chloride (1/1)
• 2,5-DIETHYL PYRROLIDINE-2,5-DICARBOXYLATE HYDROCHLORIDE
• diethyl pyrrolidine-2,5-dicarboxylate;hydrochloride
• CS-0341805
• 90979-49-0
• DTXSID70676498
• Diethylpyrrolidine-2,5-dicarboxylatehydrochloride
• FT-0687375
• trans-Diethylpyrrolidine-2,5-dicarboxylatehydrochloride
• AKOS015845322
• MFCD06804524
• AS-43408
• SCHEMBL4415434
• EN300-195300
• rac-2,5-Diethyl (2R,5R)-pyrrolidine-2,5-dicarboxylate hydrochloride
• DB-031076

• MDL： MFCD06804524
• Inchi： 1S/C10H17NO4.ClH/c1-3-14-9(12)7-5-6-8(11-7)10(13)15-4-2;/h7-8,11H,3-6H2,1-2H3;1H
• InChI Key： IAUFBLCQRNNJLX-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1CCC(C(=O)OCC)N1)=O

Computed Properties

• Exact Mass: 251.092
• Monoisotopic Mass: 251.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.599

Additional information on diethyl pyrrolidine-2,5-dicarboxylate;hydrochloride

Diethyl Pyrrolidine-2,5-Dicarboxylate Hydrochloride (CAS No. 90979-49-0): A Comprehensive Overview

Diethyl pyrrolidine-2,5-dicarboxylate hydrochloride is a versatile compound with the CAS registry number 90979-49-0. It is a hydrochloride salt of diethyl pyrrolidine-2,5-dicarboxylate, which is characterized by its unique chemical structure and functional groups. This compound has gained significant attention in recent years due to its applications in various fields such as pharmaceuticals, materials science, and biotechnology. The molecule consists of a pyrrolidine ring with two ester groups at positions 2 and 5, making it highly reactive and suitable for various chemical transformations.

Recent studies have highlighted the potential of diethyl pyrrolidine-2,5-dicarboxylate hydrochloride in drug development. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds. For instance, it has been used as a building block for constructing complex molecules with therapeutic properties. Its ability to undergo nucleophilic substitution and condensation reactions makes it an ideal candidate for designing drugs targeting various diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, diethyl pyrrolidine-2,5-dicarboxylate hydrochloride has also found utility in materials science. It serves as a precursor for synthesizing advanced polymers and coatings with tailored properties. Recent advancements in polymer chemistry have demonstrated its potential in creating high-performance materials for use in electronics and aerospace industries. The compound's ability to form stable polymer networks through its ester groups has been a focal point of ongoing research.

The synthesis of diethyl pyrrolidine-2,5-dicarboxylate hydrochloride has been optimized in recent years to enhance yield and reduce costs. Traditional methods involve multi-step reactions with various reagents; however, modern techniques leverage catalytic systems to streamline the process. These improvements have made the compound more accessible for industrial applications while maintaining high purity standards.

Furthermore, the environmental impact of using diethyl pyrrolidine-2,5-dicarboxylate hydrochloride has been a topic of interest among researchers. Studies have shown that it can be synthesized and processed under conditions that minimize waste generation and energy consumption. This aligns with the growing demand for sustainable chemical practices in both academia and industry.

In conclusion, diethyl pyrrolidine-2,5-dicarboxylate hydrochloride (CAS No. 90979-49-0) is a compound with significant potential across multiple disciplines. Its versatility as an intermediate in drug development and materials science underscores its importance in contemporary research. As advancements continue to emerge, this compound is expected to play an even greater role in shaping future innovations across various sectors.